Yuanhuacine
Overview
Description
Yuanhuacine is a natural product found in Daphne genkwa, Daphne odora, and Daphne oleoides with data available.
Scientific Research Applications
Anti-Cancer Properties
- Breast and Lung Cancer Treatment : Yuanhuacine has shown potent activity against models of lung and breast cancers, both in vitro and in vivo. It operates primarily through the activation of protein kinase C, and its molecular targets are still being explored (Bailly, 2022).
- Prostate Cancer Therapy : It has been demonstrated to inhibit the proliferation and induce apoptosis of prostate cancer cells. The mechanism involves the downregulation of MDM2-mediated p53 ubiquitination and affects the LINC00665-mediated MDM2/p53 ubiquitination signaling (Yan et al., 2022).
- Effect on Non-Small Cell Lung Cancer Cells : Yuanhuacine activates the AMPK signaling pathway and suppresses mTORC2-mediated downstream signaling in human non-small cell lung cancer cells. It also affects actin cytoskeleton organization, thereby impacting cell growth and migration (Kang et al., 2015).
- Triple Negative Breast Cancer : It's a potent inhibitor for a subtype of triple-negative breast cancer, showing immunogenic potential and operating through the activation of protein kinase C (Fermaintt et al., 2021).
Pharmacokinetics and Metabolism
- Rat Pharmacokinetics : Studies have been conducted to understand the metabolic and pharmacokinetic profiles of yuanhuacine in rats, revealing its metabolism involves oxidation and glucuronidation (Ma et al., 2022).
- Tissue Distribution : Research on its tissue distribution and metabolism in rabbits has contributed to understanding the metabolism of daphne diterpene ortho-esters, such as yuanhuacine (Zhang et al., 2009).
Therapeutic Applications
- HIV/AIDS Management : Components including yuanhuacine from Gnidia sericocephala, used for HIV/AIDS management, have been found to inhibit viral replication and reverse HIV latency, showing potential for improving combination antiretroviral therapy (cART) efficacy (Tembeni et al., 2022).
properties
Product Name |
Yuanhuacine |
|---|---|
Molecular Formula |
C37H44O10 |
Molecular Weight |
648.7 g/mol |
IUPAC Name |
[(1R,2R,6S,7S,8R,10S,11S,12R,14S,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-[(1E,3E)-nona-1,3-dienyl]-5-oxo-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] benzoate |
InChI |
InChI=1S/C37H44O10/c1-6-7-8-9-10-11-15-18-34-45-30-26-29-33(20-38,44-29)32(41)35(42)25(19-22(4)27(35)39)37(26,47-34)23(5)28(36(30,46-34)21(2)3)43-31(40)24-16-13-12-14-17-24/h10-19,23,25-26,28-30,32,38,41-42H,2,6-9,20H2,1,3-5H3/b11-10+,18-15+/t23-,25-,26+,28-,29+,30-,32-,33+,34-,35-,36+,37+/m1/s1 |
InChI Key |
CGSGRJNIABXQJQ-NSCQCFIPSA-N |
Isomeric SMILES |
CCCCC/C=C/C=C/[C@]12O[C@@H]3[C@@H]4[C@H]5[C@](O5)([C@H]([C@]6([C@H]([C@@]4(O1)[C@@H]([C@H]([C@@]3(O2)C(=C)C)OC(=O)C7=CC=CC=C7)C)C=C(C6=O)C)O)O)CO |
SMILES |
CCCCCC=CC=CC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(C(C3(O2)C(=C)C)OC(=O)C7=CC=CC=C7)C)C=C(C6=O)C)O)O)CO |
Canonical SMILES |
CCCCCC=CC=CC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(C(C3(O2)C(=C)C)OC(=O)C7=CC=CC=C7)C)C=C(C6=O)C)O)O)CO |
synonyms |
YHL-14 Yuanhuacin yuanhuacin A yuanhuacine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-ethyl-6-methyl-3-[(E)-2-phenylethenyl]pyrimido[5,4-e][1,2,4]triazine-5,7-dione](/img/structure/B1233391.png)
![N-(3-methylphenyl)-2-[4-[(E)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide](/img/structure/B1233394.png)
![(4Z)-2-ethyl-4-[(4-ethylphenyl)methylidene]-1,3-dihydrobenzo[b][1,6]naphthyridine-10-carboxylic acid](/img/structure/B1233399.png)
![methyl 5-[(4R,5R)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-1-phenyl-5,6-dihydro-4H-cyclopenta[b]pyrrol-2-yl]pentanoate](/img/structure/B1233412.png)